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Compound of Interest

Compound Name:
1,4-Bis(hexyloxy)-2,5-

diiodobenzene

Cat. No.: B122376 Get Quote

Technical Guide: 1,4-Bis(hexyloxy)-2,5-
diiodobenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, synthesis,

and applications of 1,4-Bis(hexyloxy)-2,5-diiodobenzene, a key building block in the

development of advanced organic materials.

Chemical Identity and Properties
1,4-Bis(hexyloxy)-2,5-diiodobenzene is an aromatic organic compound that serves as a

versatile monomer in the synthesis of conjugated polymers. Its hexyloxy side chains enhance

solubility in common organic solvents, facilitating its use in solution-processable applications for

organic electronics.

Table 1: Chemical and Physical Properties of 1,4-Bis(hexyloxy)-2,5-diiodobenzene

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b122376?utm_src=pdf-interest
https://www.benchchem.com/product/b122376?utm_src=pdf-body
https://www.benchchem.com/product/b122376?utm_src=pdf-body
https://www.benchchem.com/product/b122376?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 153033-31-9 [1]

Molecular Formula C₁₈H₂₈I₂O₂ [1][2]

Molecular Weight 530.20 g/mol [2]

Melting Point

Not available. For reference,

the similar compound 1,4-

Bis(decyloxy)-2,5-

diiodobenzene has a melting

point of 50-52 °C.

Boiling Point Not available.

Solubility

Soluble in common organic

solvents such as diethyl ether,

ethyl acetate, and

dichloromethane.[2]

Appearance
Off-white to light yellow

crystalline powder.

Synthesis and Polymerization
The synthesis of 1,4-Bis(hexyloxy)-2,5-diiodobenzene is typically achieved through the

iodination of 1,4-bis(hexyloxy)benzene. This monomer is then commonly used in cross-

coupling reactions to form conjugated polymers.

Synthesis of 1,4-Bis(hexyloxy)-2,5-diiodobenzene
A detailed experimental protocol for the synthesis of the title compound is as follows[2]:

Materials:

1,4-bis(hexyloxy)benzene

N-iodosuccinimide (NIS)
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Trifluoroacetic acid (TFA)

Dry acetonitrile

Diethyl ether

10% aqueous sodium bisulfite (NaHSO₃)

Magnesium sulfate (MgSO₄)

Procedure:

To a solution of 1,4-bis(hexyloxy)benzene (0.75 mmol) and N-iodosuccinimide (2.40 mmol) in

dry acetonitrile (5.0 ml), trifluoroacetic acid (1.50 mmol) is added at room temperature.

The mixture is heated and stirred at 363 K (90 °C) for 2 hours.

The reaction mixture is then cooled to room temperature and concentrated.

Diethyl ether (30 ml) is added, and the heterogeneous mixture is filtered to remove the

succinimide precipitate.

The organic layer is washed three times with 30 ml of 10% aqueous NaHSO₃ and then dried

over MgSO₄.

The crude product is purified by column chromatography on silica gel using a mixture of

petroleum ether and dichloromethane (5:1) as the eluent, followed by recrystallization from

methanol.
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Figure 1: Synthetic workflow for 1,4-Bis(hexyloxy)-2,5-diiodobenzene.

Representative Polymerization Protocol: Suzuki
Coupling
1,4-Bis(hexyloxy)-2,5-diiodobenzene is a suitable monomer for palladium-catalyzed cross-

coupling reactions to synthesize conjugated polymers. The following is a general procedure for

a Suzuki polymerization, which may require optimization for specific applications.
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Materials:

1,4-Bis(hexyloxy)-2,5-diiodobenzene

A diboronic acid or diboronic ester comonomer (e.g., 1,4-benzenediboronic acid)

Palladium catalyst (e.g., Pd(PPh₃)₄)

Base (e.g., aqueous sodium carbonate or potassium carbonate)

Toluene or other suitable solvent

Phase transfer catalyst (e.g., Aliquat 336), if needed

Procedure:

In a reaction vessel, 1,4-Bis(hexyloxy)-2,5-diiodobenzene (1 equivalent), the diboronic

acid comonomer (1 equivalent), and the base (excess) are dissolved in the chosen solvent.

The mixture is thoroughly degassed by bubbling with an inert gas (e.g., argon or nitrogen) for

at least 30 minutes.

The palladium catalyst (typically 1-5 mol%) is added to the reaction mixture under the inert

atmosphere.

The reaction mixture is heated to a temperature typically between 80-120 °C and stirred

vigorously for 24-72 hours.

The progress of the polymerization can be monitored by techniques such as GPC (Gel

Permeation Chromatography).

Upon completion, the polymer is precipitated by pouring the reaction mixture into a non-

solvent such as methanol or acetone.

The precipitated polymer is collected by filtration, washed with the non-solvent, and dried

under vacuum.
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Further purification of the polymer may be necessary and can be achieved by Soxhlet

extraction or reprecipitation.
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Figure 2: General workflow for Suzuki polymerization.

Applications in Materials Science
The primary application of 1,4-Bis(hexyloxy)-2,5-diiodobenzene is in the synthesis of

conjugated polymers for organic electronic devices. These polymers, often derivatives of

poly(p-phenylene vinylene) (PPV) or poly(p-phenylene ethynylene) (PPE), are investigated for

their use in:

Organic Light-Emitting Diodes (OLEDs): As the emissive layer.

Organic Photovoltaics (OPVs): As electron-donating materials in the active layer.

Organic Field-Effect Transistors (OFETs): As the semiconductor channel material.

The hexyloxy side chains are crucial for ensuring the solubility of the resulting polymers, which

allows for the fabrication of thin films from solution using techniques like spin coating and inkjet

printing.

Safety and Handling
Detailed safety information for 1,4-Bis(hexyloxy)-2,5-diiodobenzene is not readily available.

However, based on the safety data for similar aromatic iodine compounds, the following

precautions should be taken:

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including a lab

coat, chemical-resistant gloves, and safety glasses with side shields or goggles.[3][4]

Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

dust or vapors. Avoid contact with skin and eyes. Wash hands thoroughly after handling.[3]

[4]

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[3][4]

Protect from light.[4]

First Aid:

In case of skin contact: Wash off immediately with plenty of soap and water.[3]
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In case of eye contact: Rinse immediately with plenty of water for at least 15 minutes.[3]

If inhaled: Move the person to fresh air.[3]

If swallowed: Do NOT induce vomiting. Rinse mouth with water.[4]

In all cases of exposure, seek medical attention.[3][4]

It is highly recommended to consult the Safety Data Sheet (SDS) from the supplier before

handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC218400050&productDescription=1%2C2-DIIODOBENZENE+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC218400050&productDescription=1%2C2-DIIODOBENZENE+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b122376?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Bis_hexyloxy_-2_5-diiodobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Bis_hexyloxy_-2_5-diiodobenzene
https://pmc.ncbi.nlm.nih.gov/articles/PMC2983920/
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC218400050&productDescription=1%2C2-DIIODOBENZENE+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b122376#1-4-bis-hexyloxy-2-5-diiodobenzene-cas-number-and-properties
https://www.benchchem.com/product/b122376#1-4-bis-hexyloxy-2-5-diiodobenzene-cas-number-and-properties
https://www.benchchem.com/product/b122376#1-4-bis-hexyloxy-2-5-diiodobenzene-cas-number-and-properties
https://www.benchchem.com/product/b122376#1-4-bis-hexyloxy-2-5-diiodobenzene-cas-number-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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